(E)-8-(2-(4-ethoxybenzylidene)hydrazinyl)-1-ethyl-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-[(2E)-2-[(4-ethoxyphenyl)methylidene]hydrazinyl]-1-ethyl-3,7-dimethylpurine-2,6-dione
• InChI: InChI=1S/C18H22N6O3/c1-5-24-16(25)14-15(23(4)18(24)26)20-17(22(14)3)21-19-11-12-7-9-13(10-8-12)27-6-2/h7-11H,5-6H2,1-4H3,(H,20,21)/b19-11+
• InChI Key: PSAJJBFEEFVUNV-YBFXNURJSA-N
• Canonical SMILES: CCN1C(=O)C2=C(N=C(N2C)NN=CC3=CC=C(C=C3)OCC)N(C1=O)C
• Isomeric SMILES: CCN1C(=O)C2=C(N=C(N2C)N/N=C/C3=CC=C(C=C3)OCC)N(C1=O)C
• Molecular Formula: C18H22N6O3
• Molecular Weight: 370.4 g/mol

Description

(E)-8-(2-(4-ethoxybenzylidene)hydrazinyl)-1-ethyl-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C18H22N6O3 and its molecular weight is 370.413. The purity is usually 95%.
BenchChem offers high-quality (E)-8-(2-(4-ethoxybenzylidene)hydrazinyl)-1-ethyl-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-8-(2-(4-ethoxybenzylidene)hydrazinyl)-1-ethyl-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Studies

• Reactions with Nucleophilic Reagents : Methoxybenzylidene derivatives of 2,2-dimethyl-1,3-dioxane-4,6-dione, similar to the target compound, react with various nucleophiles. These reactions yield compounds suitable as structural blocks in synthesizing various structures based on them (Tetere et al., 2011).
• Crystal Structure Analysis : The crystal structure of a Meldrum's acid compound closely related to the target compound has been determined, providing insights into its molecular conformation and potential applications in material design (Wulan Zeng, 2014).
• Synthesis and Characterization of Similar Compounds : Novel Hsp90 inhibitors structurally related to the target compound have been synthesized and characterized, showcasing potential in therapeutic applications (Wang Xiao-long, 2011).

Optical and Photonic Applications

• Nonlinear Optical Properties : Research on hydrazone derivatives, structurally similar to the target compound, has investigated their nonlinear optical properties for potential photonic device applications (Nair et al., 2022).

Intermolecular Interactions

• Quantitative Analysis of Intermolecular Interactions : A detailed analysis of intermolecular interactions in a xanthine derivative closely related to the target compound, highlights its potential in new material design (Shukla et al., 2020).